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Introduction
(Leu31,Pro34)-Neuropeptide Y ((Leu31,Pro34)-NPY) is a synthetic analog of Neuropeptide Y

(NPY) that acts as a potent and selective agonist for the Neuropeptide Y receptor subtype 1

(Y1).[1][2][3][4][5] The Y1 receptor is a G-protein coupled receptor (GPCR) extensively

expressed in the central nervous system and implicated in a variety of physiological processes,

including the regulation of food intake, anxiety, and blood pressure.[6][7][8]

Intracerebroventricular (ICV) injection is a critical technique that allows for the direct

administration of (Leu31,Pro34)-NPY into the brain's ventricular system, thereby bypassing the

blood-brain barrier to investigate its central effects.

These application notes provide detailed protocols for the ICV administration of (Leu31,Pro34)-

NPY in rodents, summarize key quantitative data from published studies, and illustrate the

associated signaling pathways and experimental workflows.
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The following tables summarize the effects of ICV administration of (Leu31,Pro34)-NPY on

various physiological and behavioral parameters.

Table 1: Effects of ICV (Leu31,Pro34)-NPY on Food Intake in Rats

Dose Range (nmol) Animal Model Observation Reference

1.15 - 3.45 Sprague-Dawley Rats

Dose-dependent

increase in food

intake.

[1][3]

0.03 (30 pmol) Male Rats

Increased food intake

when microinjected

into the

paraventricular

nucleus.

[9]

Not Specified
Male Sprague Dawley

Rats

Stimulation of food

intake, which was

attenuated by a Y1

receptor antagonist.

[10]

Table 2: Effects of ICV (Leu31,Pro34)-NPY on Anxiety-Like Behavior in Mice

Dose (pmol) Animal Model
Behavioral
Test

Observation Reference

70 Male Mice
Elevated Plus

Maze

Anxiolytic effect,

indicated by a

reduced

preference for

the closed arms.

[11]

Table 3: Receptor Binding Affinity of (Leu31,Pro34)-NPY
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Receptor Subtype Cell Line Ki (nM) Reference

Y1
Human

Neuroblastoma Cells
-

Displaces

radiolabeled NPY

from cells expressing

Y1 receptors.[4][5]

Y1 HEK Cell Lines 0.39 [11][12][13]

Y2 HEK Cell Lines >1000 [12]

Y4 HEK Cell Lines 0.499 [11][12][13]

Y5 HEK Cell Lines 0.31 [11][12][13]

Experimental Protocols
Protocol 1: Stereotaxic Surgery for
Intracerebroventricular Cannula Implantation
This protocol describes the surgical implantation of a guide cannula into the lateral ventricle of

a rodent brain for subsequent ICV injections.

Materials:

Stereotaxic apparatus

Anesthesia system (e.g., isoflurane vaporizer)

Surgical drill

Guide cannula (e.g., 26-gauge)

Dummy cannula

Anchor screws

Dental cement

Surgical tools (scalpel, forceps, etc.)
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Antiseptic solution (e.g., iodine, alcohol)

Analgesics and antibiotics

Warming pad

Procedure:

Anesthesia: Anesthetize the animal using an appropriate anesthetic agent (e.g., isoflurane).

Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

Animal Preparation: Shave the fur from the scalp and secure the animal in the stereotaxic

frame. Apply ophthalmic ointment to the eyes to prevent drying.

Surgical Site Preparation: Clean the surgical area with an antiseptic solution.

Incision: Make a midline incision on the scalp to expose the skull.

Leveling the Skull: Adjust the head position to ensure that bregma and lambda are in the

same horizontal plane.

Coordinate Identification: Locate the coordinates for the lateral ventricle relative to bregma.

For rats, typical coordinates are approximately: Antero-Posterior (AP): -0.8 mm, Medio-

Lateral (ML): ±1.5 mm. For mice, typical coordinates are approximately: AP: -0.3 mm, ML:

±1.0 mm.

Drilling: Drill a small hole through the skull at the identified coordinates, being careful not to

damage the underlying dura mater.

Anchor Screw Placement: Drill additional small holes for the placement of anchor screws,

which will help secure the dental cement.

Cannula Implantation: Slowly lower the guide cannula through the drilled hole to the desired

depth (Dorso-Ventral, DV). For rats, this is typically -3.5 to -4.0 mm from the skull surface.

For mice, it is typically -2.5 mm.

Securing the Cannula: Apply dental cement around the guide cannula and anchor screws to

fix the implant to the skull.
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Dummy Cannula Insertion: Insert a dummy cannula into the guide cannula to prevent

blockage.

Suturing and Post-operative Care: Suture the scalp incision around the implant. Administer

analgesics and antibiotics as per institutional guidelines. Place the animal on a warming pad

until it recovers from anesthesia. Monitor the animal's health for several days post-surgery.

Protocol 2: Intracerebroventricular Injection of
(Leu31,Pro34)-NPY
This protocol details the procedure for injecting (Leu31,Pro34)-NPY into the brain via the

implanted guide cannula.

Materials:

(Leu31,Pro34)-NPY peptide

Sterile artificial cerebrospinal fluid (aCSF) or saline for reconstitution

Injection cannula (e.g., 33-gauge, extending slightly beyond the guide cannula)

Polyethylene (PE) tubing

Hamilton syringe (e.g., 10 µL)

Infusion pump (optional, for controlled infusion rate)

Procedure:

Solution Preparation: Reconstitute the lyophilized (Leu31,Pro34)-NPY peptide in sterile

aCSF or saline to the desired concentration.

Animal Handling: Gently handle and restrain the animal. Allow for a period of acclimatization

to the handling procedure if necessary.

Dummy Cannula Removal: Carefully remove the dummy cannula from the guide cannula.
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Injection Cannula Insertion: Connect the injection cannula to the Hamilton syringe via PE

tubing. Insert the injection cannula into the guide cannula, ensuring it extends just beyond

the tip of the guide cannula into the ventricle.

Infusion: Infuse the desired volume of the (Leu31,Pro34)-NPY solution slowly over a period

of 1-2 minutes (e.g., 1-5 µL). An infusion pump can be used for precise control of the

injection rate.

Post-Infusion Pause: Leave the injection cannula in place for an additional minute after the

infusion is complete to minimize backflow of the solution up the cannula track.

Cannula Removal and Replacement: Slowly withdraw the injection cannula and replace the

dummy cannula.

Behavioral Observation: Return the animal to its home cage and begin behavioral or

physiological monitoring according to the experimental design.

Mandatory Visualization
Signaling Pathway of (Leu31,Pro34)-NPY via the Y1
Receptor
(Leu31,Pro34)-NPY selectively binds to and activates the Y1 receptor, a Gi/o-coupled GPCR.

This activation initiates several intracellular signaling cascades.
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Caption: Signaling cascade of (Leu31,Pro34)-NPY via the Y1 receptor.

Experimental Workflow for ICV Injection and Behavioral
Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1148424?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a typical experimental workflow for investigating the effects of

ICV (Leu31,Pro34)-NPY on rodent behavior.
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Caption: General workflow for ICV studies.

Need Custom Synthesis?
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To cite this document: BenchChem. [Application Notes and Protocols for
Intracerebroventricular Injection of (Leu31,Pro34)-Neuropeptide Y]. BenchChem, [2025].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b1148424#intracerebroventricular-injection-protocol-
for-leu31-pro34-npy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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